Cas no 1235227-63-0 (N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-5-methylthiophene-2-sulfonamide)

• Product Name: N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-5-methylthiophene-2-sulfonamide
• CAS No: 1235227-63-0
• MF: C₁₈H₂₆N₂O₃S₂
• MW: 382.540642261505
• CID: 6021235
• PubChem ID: 49684171
• Update Time: 2025-07-16

N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-5-methylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-5-methylthiophene-2-sulfonamide
• N-[[1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl]methyl]-5-methylthiophene-2-sulfonamide
• N-((1-((2,5-dimethylfuran-3-yl)methyl)piperidin-4-yl)methyl)-5-methylthiophene-2-sulfonamide
• N-({1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl}methyl)-5-methylthiophene-2-sulfonamide
• CHEMBL3439465
• 1235227-63-0
• F5017-1052
• AKOS024490267
• VU0629786-1

• Inchi： 1S/C18H26N2O3S2/c1-13-10-17(15(3)23-13)12-20-8-6-16(7-9-20)11-19-25(21,22)18-5-4-14(2)24-18/h4-5,10,16,19H,6-9,11-12H2,1-3H3
• InChI Key： OXGIMHDXZUVWCQ-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCN(CC3C=C(C)OC=3C)CC2)(=O)=O)SC(C)=CC=1

Computed Properties

• Exact Mass: 382.13848504g/mol
• Monoisotopic Mass: 382.13848504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 99.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-5-methylthiophene-2-sulfonamide

N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-5-methylthiophene-2-sulfonamide and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-5-methylthiophene-2-sulfonamide (CAS no 1235227-63-0) has emerged as a compound of considerable interest due to its unique structural properties and potential applications. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in the field of medicinal chemistry.

The molecular structure of N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-5-methylthiophene-2-sulfonamide is characterized by its intricate arrangement of heterocyclic rings and functional groups. The presence of a 5-methylthiophene-2-sulfonamide moiety suggests potential interactions with biological targets, which is a key feature for drug development. The compound's piperidine ring further enhances its complexity, offering multiple sites for chemical modification and functionalization.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. These derivatives have been explored for their potential in treating various diseases, including cancer, inflammation, and infectious disorders. The N-(1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl)methyl part of the molecule adds another layer of complexity, which could be exploited to enhance binding affinity and selectivity towards specific biological targets.

One of the most exciting aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have been leveraging computational methods and high-throughput screening to identify compounds with desirable pharmacological properties. The structural features of N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-5-methylthiophene-2-sulfonamide make it an attractive candidate for further optimization through structure-based drug design.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. These molecules often exhibit enhanced bioavailability and reduced toxicity compared to traditional small-molecule drugs. The 5-methylthiophene-2-sulfonamide moiety is particularly noteworthy, as it has been shown to interact with proteins in a manner that could lead to the development of novel therapeutic agents.

The synthesis of N-(1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-ylylmethy)-5-methy thiophene - 2 - sulphon amide presents both challenges and opportunities for chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision.

In conclusion, N-(1-(2,5-dimeth ylfuran - 3 - ylm ethyl piperidin - 4 - yl) methyl ) - 5 - methyl thiophene - 2 - sul fon amide (CAS no 1235227 - 63 - 0) represents a significant advancement in the field of chemical research. Its unique structural features and potential biological activities make it a valuable compound for further study. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.